Cas no 1361544-38-8 (4-Amino-3-(2,3,6-trichlorophenyl)pyridine)

• Product Name: 4-Amino-3-(2,3,6-trichlorophenyl)pyridine
• CAS No: 1361544-38-8
• MF: C₁₁H₇Cl₃N₂
• MW: 273.545679330826
• CID: 4966925
• Update Time: 2025-05-26

4-Amino-3-(2,3,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(2,3,6-trichlorophenyl)pyridine

• Inchi： 1S/C11H7Cl3N2/c12-7-1-2-8(13)11(14)10(7)6-5-16-4-3-9(6)15/h1-5H,(H2,15,16)
• InChI Key： RFOHRAXFXOBFOJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=NC=CC=1N)Cl)Cl

Computed Properties

• Exact Mass: 271.967481 g/mol
• Monoisotopic Mass: 271.967481 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.9
• Molecular Weight: 273.5

Additional information on 4-Amino-3-(2,3,6-trichlorophenyl)pyridine

4-Amino-3-(2,3,6-trichlorophenyl)pyridine (CAS No. 1361544-38-8): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

4-Amino-3-(2,3,6-trichlorophenyl)pyridine, a compound with the CAS number 1361544-38-8, is a unique and versatile molecule that has garnered significant attention in the field of medicinal chemistry. This compound is characterized by its distinct structural features, which include a pyridine ring substituted with an amino group and a 2,3,6-trichlorophenyl moiety. These functional groups contribute to its diverse chemical properties and potential biological activities.

The synthesis of 4-Amino-3-(2,3,6-trichlorophenyl)pyridine has been extensively studied due to its importance in the development of novel pharmaceuticals. One of the most common synthetic routes involves the condensation of 2,3,6-trichlorobenzaldehyde with an appropriate amine and a pyridine derivative. This reaction typically proceeds via a multistep process that includes the formation of an intermediate imine followed by cyclization to form the final pyridine ring. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches, such as the use of microwave-assisted synthesis and catalysts that enhance yield and selectivity.

The physical and chemical properties of 4-Amino-3-(2,3,6-trichlorophenyl)pyridine are crucial for understanding its behavior in various chemical and biological systems. The compound is generally solid at room temperature and exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point is typically around 150°C, and it has a molecular weight of approximately 297.7 g/mol. The presence of the amino group and the trichlorophenyl substituent imparts polarity to the molecule, which can influence its interactions with biological targets.

In terms of biological activity, 4-Amino-3-(2,3,6-trichlorophenyl)pyridine has shown promise in several areas of medicinal chemistry. One notable application is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, recent studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases. The mechanism of action involves binding to the active site of these enzymes, thereby disrupting their catalytic function.

Beyond enzyme inhibition, 4-Amino-3-(2,3,6-trichlorophenyl)pyridine has also been explored for its anti-inflammatory properties. In vitro experiments have shown that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in treating conditions characterized by chronic inflammation.

The safety profile of 4-Amino-3-(2,3,6-trichlorophenyl)pyridine is another important aspect to consider. Preclinical studies have generally shown that it is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further research is needed to fully evaluate its safety in humans. Clinical trials are currently underway to assess its efficacy and safety in treating various diseases.

In conclusion, 4-Amino-3-(2,3,6-trichlorophenyl)pyridine (CAS No. 1361544-38-8) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases.